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Ethyl 2-(3-oxocyclopentyl)acetate (CAS No. 62457-60-7), a keto-ester featuring a five-
membered carbocyclic ring, is a pivotal intermediate in the landscape of organic synthesis. Its
bifunctional nature, containing both a ketone and an ester moiety, allows for a diverse range of
chemical transformations. This makes it a valuable synthon, particularly in the fields of
medicinal chemistry and drug development, where the cyclopentane scaffold is a common
motif in biologically active molecules. This guide provides researchers, scientists, and drug
development professionals with a comprehensive overview of the commercial landscape,
quality considerations, and key applications of this important chemical intermediate.

Commercial Availability and Sourcing

Sourcing high-quality starting materials is a critical first step in any research and development
campaign. Ethyl 2-(3-oxocyclopentyl)acetate is available from a number of specialized
chemical suppliers. The choice of supplier often depends on the required scale, purity, and
documentation (e.g., Certificate of Analysis).
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Supplier CAS Number Typical Purity Notes

An online platform
ChemicalBook 62457-60-7 Varies by listing connecting various
global suppliers.[1]

ShangHai AmK

. . . Listed as a supplier on
Pharmaceutical 62457-60-7 Inquiry required

ChemicalBook.[1]
Technology Co., Ltd.

Note: The availability and specifications of this compound can vary. Researchers should always
request a detailed Certificate of Analysis (CoA) from the supplier before purchase to confirm
identity and purity.

Chemical Identity and Properties

A thorough understanding of the compound's properties is essential for its effective use.

o Chemical Name: Ethyl 2-(3-oxocyclopentyl)acetate[1][2]

o Synonyms: 3-Oxocyclopentaneacetic acid ethyl ester, Ethyl 3-oxocyclopentaneacetate[1]
e CAS Number: 62457-60-7[1][2]

e Molecular Formula: CoH1403[1][2]

e Molecular Weight: 170.21 g/mol [1][2]

o Appearance: Typically a liquid

o Storage Conditions: Recommended to be sealed in a dry environment at room temperature.

[1]

Caption: Chemical structure of Ethyl 2-(3-oxocyclopentyl)acetate.

Quality Control and Analytical Verification
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For researchers in drug development, verifying the identity and purity of starting materials is a
non-negotiable step to ensure the reliability and reproducibility of experimental results.

Protocol: Purity and Identity Verification by GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique to
confirm the molecular weight and purity of volatile compounds like Ethyl 2-(3-
oxocyclopentyl)acetate.

1. Sample Preparation:

e Prepare a 1 mg/mL stock solution of the supplied Ethyl 2-(3-oxocyclopentyl)acetate in a
high-purity solvent such as ethyl acetate or dichloromethane.[3]
o Perform a serial dilution to a final concentration of approximately 10-50 pg/mL.

2. GC-MS Instrument Setup (Typical Parameters):

e GC Column: A standard non-polar column (e.g., DB-5ms or equivalent).

e Inlet Temperature: 250°C.

e Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 280°C at 10°C/min.
o Carrier Gas: Helium at a constant flow rate.

o MS Detector: Electron lonization (EI) mode at 70 eV.

e Mass Range: Scan from m/z 40 to 300.

3. Data Analysis:

o Purity Assessment: Integrate the peak area of the main component and any impurities. Purity
is calculated as the percentage of the main peak area relative to the total peak area.

 Identity Confirmation: Analyze the mass spectrum of the main peak. The molecular ion peak
([M]*) should be observed at m/z 170. Key fragmentation patterns should be consistent with
the compound's structure (e.g., loss of the ethoxy group, -OCzHs).

A [label="Receive Chemical Shipment"]; B [label="Log Lot Number &
Review Supplier CoA"]; C [label="Prepare Sample for GC-MS Analysis"];
D [label="Run GC-MS Protocol"]; E [label="Analyze Data: Purity &
Identity"]; F [shape=diamond, label="Does Data Match\nSpecifications
(>95% Purity)?", fillcolor="#FBBCO5", fontcolor="#202124"]; G
[label="Release Lot for R&D Use", fillcolor="#34A853",
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fontcolor="#FFFFFF"]; H [label="Quarantine Lot & Contact Supplier",
fillcolor="#EA4335", fontcolor="#FFFFFF"];

A->B->C->D ->E ->F; F ->G [label="Yes"]; F -> H [label="No"];
}

Caption: Quality control workflow for incoming chemical intermediates.

Applications in Pharmaceutical Synthesis

The true value of Ethyl 2-(3-oxocyclopentyl)acetate lies in its synthetic versatility. The ketone
can be reduced, functionalized, or used in condensation reactions, while the ester can be
hydrolyzed, reduced, or converted to an amide. This dual reactivity makes it an ideal precursor
for more complex molecular architectures.

While specific patented uses for the 3-oxo isomer are less prevalent in public literature than its
2-0X0 counterpart, its utility can be inferred from its structural similarity to key intermediates. It
serves as a building block for creating substituted cyclopentane rings, which are core structures
in various therapeutic agents, including prostaglandin analogues and antiviral compounds. The
synthesis of complex drug molecules often involves the step-wise elaboration of such
intermediates.[4]

sis

Step 1: .
Ketone Reduction/Functionalization Advanced Drug Intermediate

o Step 2:
Ethyl 2-(3-oxocyclopentyl)acetate Side Chain Elaboration

Click to download full resolution via product page

Caption: Generalized synthetic pathway utilizing the compound.

Handling, Storage, and Safety

Adherence to proper safety protocols is paramount when handling any chemical reagent.
Information is typically derived from the Safety Data Sheet (SDS) provided by the supplier.

e Handling: Use in a well-ventilated area or fume hood. Wear appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of vapors
and contact with skin and eyes.[2]
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o Storage: Store in a tightly sealed container in a dry, cool place away from incompatible
materials such as strong oxidizing agents.[1]

o First Aid:
o In case of skin contact: Wash off with soap and plenty of water.[2]
o In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.[2]
o If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen.[2]

» Disposal: Dispose of in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. ethyl 2-(3-oxocyclopentyl)acetate | 62457-60-7 [amp.chemicalbook.com]
o 2. ethyl 2-(3-oxocyclopentyl)acetate - Safety Data Sheet [chemicalbook.com]
¢ 3. Organic Syntheses Procedure [orgsyn.org]

e 4,US9175320B2 - Processes for the preparation of (R)-2-(7-4-cyclopentyl-3-
(trifluoromethyl)benzyloxy)-1,2,3,4-tetrahydrocyclopenta[Blindol-3-yl)acetic acid and salts
thereof - Google Patents [patents.google.com]

» To cite this document: BenchChem. [Introduction: A Versatile Building Block in Modern
Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2879938#commercial-suppliers-of-ethyl-2-3-
oxocyclopentyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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